Cas no 139301-21-6 (1,3-Propanediol, 2-(3-fluoropropyl)-)
139301-21-6 structure
Product Name:1,3-Propanediol, 2-(3-fluoropropyl)-
CAS No:139301-21-6
MF:C6H13FO2
MW:136.164625883102
CID:1266874
PubChem ID:14985208
Update Time:2025-04-20
1,3-Propanediol, 2-(3-fluoropropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2-(3-fluoropropyl)-
- 2-(3-fluoropropyl)propane-1,3-diol
- ALIOEWSAEJJWBA-UHFFFAOYSA-N
- 139301-21-6
- SCHEMBL8430225
- DTXSID50566565
- 2-(3-fluoropropyl)-1,3-propanediol
-
- Inchi: 1S/C6H13FO2/c7-3-1-2-6(4-8)5-9/h6,8-9H,1-5H2
- InChI Key: ALIOEWSAEJJWBA-UHFFFAOYSA-N
- SMILES: FCCCC(CO)CO
Computed Properties
- Exact Mass: 136.08999
- Monoisotopic Mass: 136.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 55
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,3-Propanediol, 2-(3-fluoropropyl)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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